4-propyl-N-[(thiophen-3-yl)methyl]benzamide

• IUPAC Name: 4-propyl-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C15H17NOS/c1-2-3-12-4-6-14(7-5-12)15(17)16-10-13-8-9-18-11-13/h4-9,11H,2-3,10H2,1H3,(H,16,17)
• InChI Key: ZESFDSHRIMHIFG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)NCC2=CSC=C2
• Molecular Formula: C15H17NOS
• Molecular Weight: 259.4 g/mol
• CAS No.: 1058195-66-6

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom. It is considered to be a structural alert with the formula C4H4S. Benzamide is an aromatic compound containing an anilide group in which the carboxamide group is substituted with a benzene ring. The compound you mentioned seems to be a combination of these structures with additional propyl and methyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-propyl-N-[(thiophen-3-yl)methyl]benzamide” would depend on its exact molecular structure. For instance, thiophene has a molecular mass of 84.14 g/mol and a density of 1.051 g/ml.

Mechanism of Action

Target of Action

It is known that many benzamide derivatives have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis .

Mode of Action

Benzamide derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds and hydrophobic interactions .

Biochemical Pathways

It’s worth noting that many benzamide derivatives have been found to inhibit the activity of tyrosine kinases , which play crucial roles in cell signaling pathways.

Result of Action

Many benzamide derivatives have been found to exhibit significant activity against mycobacterium tuberculosis , suggesting that they may have potential as anti-tubercular agents.

Advantages and Limitations for Lab Experiments

4-propyl-N-[(thiophen-3-yl)methyl]benzamide is a useful compound for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. However, it is also sensitive to light and moisture, so it must be stored in a dark, airtight container. In addition, this compound is a relatively small molecule, so it may be difficult to study its biochemical and physiological effects in detail.

Future Directions

There are many potential future directions for research involving 4-propyl-N-[(thiophen-3-yl)methyl]benzamide. For example, further research could be conducted to explore the mechanism of action of this compound and to identify additional biochemical and physiological effects. In addition, more research could be done to explore the use of this compound in drug development and medicinal chemistry. Other potential future directions include studying the structure-activity relationships of this compound and exploring the use of this compound in biotechnology and nanotechnology applications.

Synthesis Methods

4-propyl-N-[(thiophen-3-yl)methyl]benzamide can be synthesized from the reaction of 4-bromo-N-[(thiophen-3-yl)methyl]benzamide and 1-propylmagnesium bromide in the presence of a base such as potassium tert-butoxide. The reaction involves the formation of a Grignard reagent, which is then reacted with the amide to form this compound.

Scientific Research Applications

4-propyl-N-[(thiophen-3-yl)methyl]benzamide is a useful compound for scientific research. It is used in drug development to assess the pharmacological activities of various compounds. It is also used in medicinal chemistry to study the structure-activity relationships of various drugs. In addition, this compound is used in biochemistry to study the biochemical and physiological effects of various compounds.

Safety and Hazards

The safety and hazards associated with “4-propyl-N-[(thiophen-3-yl)methyl]benzamide” would depend on its exact composition and usage. As a general rule, compounds containing a thiophene ring should be handled with care due to their potential bioactivity.